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Compound of Interest

Compound Name: Latifoline N-oxide

Cat. No.: B1605506 Get Quote

While the compound "Latifoline N-oxide" does not appear in currently available scientific

literature, extensive research has been conducted on a related neoflavonoid, Latifolin. This

guide provides a comprehensive comparison of the documented in vitro and in vivo effects of

Latifolin, offering valuable insights for researchers, scientists, and drug development

professionals.

Latifolin, isolated from plants such as Dalbergia odorifera, has demonstrated significant anti-

inflammatory and antioxidant properties in a variety of experimental settings. This comparison

guide synthesizes the key findings from both laboratory-based cell culture studies and animal

models to provide a holistic view of its potential therapeutic applications.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vitro and in vivo studies on

Latifolin, highlighting its efficacy in various models.

In Vitro Efficacy of Latifolin
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Parameter Cell Line
Treatment/I
nducer

Latifolin
Concentrati
on

Observed
Effect

Citation

Anti-

inflammatory

Activity

Nitric Oxide

(NO)

Production

Murine

Peritoneal

Macrophages

Lipopolysacc

haride (LPS)
Not specified

Significant

inhibition
[1]

Prostaglandin

E2 (PGE2)

Production

Murine

Peritoneal

Macrophages

LPS Not specified Reduction [1]

TNF-α

Production

Murine

Peritoneal

Macrophages

LPS Not specified Reduction [1]

IL-1β

Production

Murine

Peritoneal

Macrophages

LPS Not specified Reduction [1]

Inflammatory

Cytokine and

Chemokine

Secretion

HaCaT

Keratinocytes
TNF-α/IFN-γ Not specified Inhibition [2]

Antioxidant

Activity

Cell Viability
BJ-5ta

Fibroblasts

tert-butyl

hydroperoxid

e (t-BHP)

5-20 μM

Dose-

dependent

increase

[2]

Reactive

Oxygen

Species

(ROS)

Production

BJ-5ta

Fibroblasts
t-BHP Not specified Inhibition [2]
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Anti-cancer

Activity

Cell

Proliferation

Human Oral

Squamous

Carcinoma

Cells (YD-8

and YD-10B)

- Not specified
Significant

inhibition

Cell

Migration,

Invasion, and

Adhesion

Human Oral

Squamous

Carcinoma

Cells

- Not specified Blocked

In Vivo Efficacy of Latifolin
Animal Model Condition

Latifolin
Dosage

Key Findings Citation

Rats

Acute Myocardial

Ischemia

(induced by

pituitrin and

isoproterenol)

Not specified
Protective effects

observed
[2]

Mice Not specified Not specified

Anti-

inflammatory

effects noted

Key Signaling Pathways and Mechanisms of Action
Latifolin exerts its biological effects through the modulation of several key signaling pathways.

In vitro studies have elucidated that its anti-inflammatory actions are mediated, at least in part,

through the inhibition of the NF-κB pathway and activation of the Nrf2-mediated heme

oxygenase-1 (HO-1) expression.[1] Its antioxidant effects are associated with the inhibition of

MAPK signaling pathways, specifically p38 and JNK.[2] The anti-cancer properties of Latifolin

in oral squamous carcinoma cells involve the inactivation of focal adhesion kinase (FAK)/non-

receptor tyrosine kinase (Src) signaling.
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Caption: Signaling pathways modulated by Latifolin.

Experimental Protocols
In Vitro Anti-inflammatory Assay

Cell Culture: Murine peritoneal macrophages are cultured in appropriate media.

Treatment: Cells are pre-treated with various concentrations of Latifolin for a specified time,

followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response.

Analysis:

Nitric Oxide (NO) Measurement: The concentration of nitrite, a stable product of NO, in the

culture supernatant is measured using the Griess reagent.

Cytokine Measurement: Levels of pro-inflammatory cytokines such as TNF-α and IL-1β in

the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay
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(ELISA).

Western Blot Analysis: Protein expression levels of key signaling molecules like NF-κB,

Nrf2, and HO-1 are determined to elucidate the mechanism of action.

In Vivo Anti-inflammatory Model (Conceptual Workflow)
A representative workflow for evaluating the in vivo anti-inflammatory effects of Latifolin is

depicted below.

Select appropriate animal model
(e.g., mice, rats)

Induce inflammation
(e.g., carrageenan-induced paw edema)

Divide animals into control,
vehicle, and Latifolin-treated groups

Administer Latifolin orally or
intraperitoneally at different doses

Monitor physiological parameters
and collect blood and tissue samples

Measure inflammatory markers
in serum and tissue homogenates

Examine tissue sections for
inflammatory cell infiltration and damage

Click to download full resolution via product page

Caption: Conceptual workflow for in vivo anti-inflammatory studies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1605506?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The available scientific evidence strongly suggests that Latifolin is a promising natural

compound with potent anti-inflammatory and antioxidant properties, demonstrated through both

in vitro and in vivo studies. Its ability to modulate key signaling pathways involved in

inflammation and oxidative stress warrants further investigation for its potential development as

a therapeutic agent for various inflammatory diseases and conditions associated with oxidative

damage. Future research should focus on detailed pharmacokinetic and toxicological profiling

of Latifolin to establish its safety and efficacy for potential clinical applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1605506?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24474433/
https://pubmed.ncbi.nlm.nih.gov/24474433/
https://pubmed.ncbi.nlm.nih.gov/24474433/
https://www.mdpi.com/1422-0067/24/8/7371
https://www.benchchem.com/product/b1605506#comparing-the-in-vitro-and-in-vivo-effects-of-latifoline-n-oxide
https://www.benchchem.com/product/b1605506#comparing-the-in-vitro-and-in-vivo-effects-of-latifoline-n-oxide
https://www.benchchem.com/product/b1605506#comparing-the-in-vitro-and-in-vivo-effects-of-latifoline-n-oxide
https://www.benchchem.com/product/b1605506#comparing-the-in-vitro-and-in-vivo-effects-of-latifoline-n-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1605506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

